Phenethyl isobutyrate
Phenethyl isobutyrate
Phenethyl isobutyrate belongs to the fragrance structural group, Aryl Alkyl Alcohol Simple Acid Esters (AAASAE). It is reported as a fragrance ingredient. Toxicologic and dermatologic review on phenethyl isobutyrate has been reported.
Phenethyl isobutyrate is a carboxylic ester obtained by the formal condensation of 2-phenylethanol with isobutyric acid. It has a role as a metabolite. It derives from a 2-phenylethanol and an isobutyric acid.
2-Phenylethyl 2-methylpropanoate, also known as beta-phenylethyl isobutyrate or benzylcarbinol isobutyrate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl 2-methylpropanoate can be biosynthesized from 2-phenylethanol and isobutyric acid. 2-Phenylethyl 2-methylpropanoate is a floral, fruity, and pastry tasting compound that can be found in alcoholic beverages, beverages, fruits, and herbs and spices. This makes 2-phenylethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
Phenethyl isobutyrate is a carboxylic ester obtained by the formal condensation of 2-phenylethanol with isobutyric acid. It has a role as a metabolite. It derives from a 2-phenylethanol and an isobutyric acid.
2-Phenylethyl 2-methylpropanoate, also known as beta-phenylethyl isobutyrate or benzylcarbinol isobutyrate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl 2-methylpropanoate can be biosynthesized from 2-phenylethanol and isobutyric acid. 2-Phenylethyl 2-methylpropanoate is a floral, fruity, and pastry tasting compound that can be found in alcoholic beverages, beverages, fruits, and herbs and spices. This makes 2-phenylethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
103-48-0
VCID:
VC21025998
InChI:
InChI=1S/C12H16O2/c1-10(2)12(13)14-9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)C(=O)OCCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Phenethyl isobutyrate
CAS No.: 103-48-0
Cat. No.: VC21025998
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenethyl isobutyrate belongs to the fragrance structural group, Aryl Alkyl Alcohol Simple Acid Esters (AAASAE). It is reported as a fragrance ingredient. Toxicologic and dermatologic review on phenethyl isobutyrate has been reported. Phenethyl isobutyrate is a carboxylic ester obtained by the formal condensation of 2-phenylethanol with isobutyric acid. It has a role as a metabolite. It derives from a 2-phenylethanol and an isobutyric acid. 2-Phenylethyl 2-methylpropanoate, also known as beta-phenylethyl isobutyrate or benzylcarbinol isobutyrate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl 2-methylpropanoate can be biosynthesized from 2-phenylethanol and isobutyric acid. 2-Phenylethyl 2-methylpropanoate is a floral, fruity, and pastry tasting compound that can be found in alcoholic beverages, beverages, fruits, and herbs and spices. This makes 2-phenylethyl 2-methylpropanoate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 103-48-0 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-phenylethyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-10(2)12(13)14-9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChI Key | JDQVBGQWADMTAM-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)OCCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)C(=O)OCCC1=CC=CC=C1 |
| Boiling Point | 250.0 °C |
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